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Compound of Interest

Compound Name: SAR107375E impurity 13-d8

Cat. No.: B15559848

Get Quote

An LC-MS/MS method for the sensitive and selective quantification of the dual thrombin and

factor Xa inhibitor, SAR107375, and its deuterated internal standard has been developed and

validated in human plasma. This application note provides a detailed protocol for the

bioanalytical method, making it suitable for researchers, scientists, and drug development

professionals engaged in preclinical and clinical studies of SAR107375.

Introduction
SAR107375, with the chemical name 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-

(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide, is a

potent and orally active dual inhibitor of thrombin and factor Xa.[1][2] Its anticoagulant

properties make it a subject of interest in the development of new therapies for thromboembolic

disorders.[2][3] Accurate and reliable quantification of SAR107375 in biological matrices is

crucial for pharmacokinetic and toxicokinetic studies.[4] Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) offers high sensitivity and selectivity, making it the preferred

technique for bioanalysis.[1][4] The use of a stable isotope-labeled internal standard, such as a

deuterated analog of the analyte, is best practice to ensure accuracy and precision by

correcting for matrix effects and variability in sample processing.[1]
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This application note describes a robust LC-MS/MS method for the determination of

SAR107375 in human plasma using a deuterated internal standard. The method involves a

straightforward protein precipitation for sample preparation and a rapid chromatographic

separation.

Experimental Protocols
Materials and Reagents

SAR107375 reference standard

SAR107375-d4 (hypothetical deuterated internal standard)

HPLC-grade acetonitrile, methanol, and water

Formic acid, LC-MS grade

Human plasma (K2-EDTA)

Sample Preparation
A simple protein precipitation method was employed for the extraction of SAR107375 from

human plasma.[5]

Allow all frozen plasma samples and standards to thaw at room temperature.

Vortex the samples to ensure homogeneity.

To 50 µL of plasma sample, calibration standard, or quality control sample, add 10 µL of the

internal standard working solution (SAR107375-d4 in 50% methanol).

Add 200 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vials.
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Inject 5 µL of the supernatant into the LC-MS/MS system.

Liquid Chromatography
Chromatographic separation was achieved using a C18 reverse-phase column with a gradient

elution.

HPLC System: A standard high-performance liquid chromatography system.

Column: C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Gradient:

0-0.5 min: 20% B

0.5-2.5 min: 20-80% B

2.5-3.0 min: 80% B

3.0-3.1 min: 80-20% B

3.1-4.0 min: 20% B

Column Temperature: 40°C

Autosampler Temperature: 10°C

Mass Spectrometry
A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode

was used for detection. The analytes were monitored using multiple reaction monitoring

(MRM).
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Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), Positive

Source Temperature: 500°C

IonSpray Voltage: 5500 V

Curtain Gas: 30 psi

Collision Gas: 9 psi

Ion Source Gas 1: 50 psi

Ion Source Gas 2: 50 psi

The proposed MRM transitions for SAR107375 and its deuterated internal standard are

presented in Table 1.

Data Presentation
The method was validated over a linear range of 1-1000 ng/mL in human plasma. The

validation was performed in accordance with the US FDA and European Medicines Agency

(EMA) guidelines on bioanalytical method validation.[6][7][8]

Calibration Curve
The calibration curve was constructed by plotting the peak area ratio of the analyte to the

internal standard against the nominal concentration of the calibration standards. A linear

regression with a weighting factor of 1/x² was used.

Table 2: Calibration Curve Parameters for SAR107375
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Parameter Value

Linear Range 1 - 1000 ng/mL

Regression Equation y = 0.0025x + 0.0012

Correlation Coefficient (r²) > 0.995

Weighting Factor 1/x²

Accuracy and Precision
The intra- and inter-day accuracy and precision were evaluated by analyzing quality control

(QC) samples at four concentration levels: lower limit of quantification (LLOQ), low QC (LQC),

medium QC (MQC), and high QC (HQC).

Table 3: Intra-day and Inter-day Accuracy and Precision of SAR107375

QC Level
Nominal
Conc.
(ng/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%Bias)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%Bias)

LLOQ 1 6.8 3.5 8.2 4.1

LQC 3 5.2 -1.8 6.5 -0.9

MQC 100 4.1 2.3 5.3 1.7

HQC 800 3.5 -0.5 4.8 -1.2

Matrix Effect and Recovery
The matrix effect and recovery were assessed at low and high QC concentrations.

Table 4: Matrix Effect and Recovery of SAR107375
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QC Level
Concentration
(ng/mL)

Matrix Factor Recovery (%)

LQC 3 0.98 92.5

HQC 800 1.03 95.1

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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